1-(4-Ethylphenyl)-3-[1-(phenylmethyl)-4-piperidinyl]thiourea

• Molecular Formula: C21H27N3S
• Molecular Weight: 353.5 g/mol
• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-3-(4-ethylphenyl)thiourea
• InChI: InChI=1S/C21H27N3S/c1-2-17-8-10-19(11-9-17)22-21(25)23-20-12-14-24(15-13-20)16-18-6-4-3-5-7-18/h3-11,20H,2,12-16H2,1H3,(H2,22,23,25)
• InChI Key: FFRXGZVWUXIOFC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=S)NC2CCN(CC2)CC3=CC=CC=C3

Description

1-(4-ethylphenyl)-3-[1-(phenylmethyl)-4-piperidinyl]thiourea is a member of piperidines.

Scientific Research Applications

• Derivative Synthesis and Antimicrobial Activity :

  • Synthesis of Pyrazolethieno, Pyrimidinethieno, and Benzodiazepinethieno Pyridazine Derivatives : A study used a thiophene carboxylate derivative for synthesizing various compounds, including those involving thiourea, which exhibited notable antibacterial and antifungal activities (Faty, Hussein, & Youssef, 2010).
  • Propanamide Derivatives as Anticancer Agents : Piperidine-4-carboxylic acid ethyl ester, a derivative of thiourea, was synthesized and evaluated as an anticancer agent, showing promising results in some cases (Rehman et al., 2018).

• Gas Sensing Applications :

  • Carbon Dioxide Gas Sensors : Ethynylated-thiourea derivatives were successfully utilized as sensing layers for detecting CO2 gas, demonstrating significant response rates and reproducibility at room temperature (Daud, Wahid, & Khairul, 2019).

• Analytical and Biochemical Studies :

  • DNA Binding and Cytotoxicity : A synthesized thiourea compound showed potential in DNA binding and was evaluated for cytotoxic nature against cancer cell lines, correlating theoretical studies with experimental results (Mushtaque et al., 2016).
  • Nitrosubstituted Acyl Thioureas for Antioxidant and Antibacterial Activities : Nitrosubstituted acylthioureas were synthesized and evaluated for their interactions with DNA and potential antioxidant, cytotoxic, antibacterial, and antifungal activities (Tahir et al., 2015).

• Regioselectivity in Drug Synthesis :

  • Study on Regioselectivity of Cyclization Reactions : The study focused on the regioselectivity of cyclization reactions involving thiourea derivatives, providing insights into the creation of potential drugs (Perekhoda et al., 2017).